5-Amino-2-cyclobutyl-4-iodopyridazin-3(2H)-one

• Molecular Formula: C8H10IN3O
• Molecular Weight: 291.09 g/mol
• IUPAC Name: 5-amino-2-cyclobutyl-4-iodopyridazin-3-one
• InChI: InChI=1S/C8H10IN3O/c9-7-6(10)4-11-12(8(7)13)5-2-1-3-5/h4-5H,1-3,10H2
• InChI Key: DKJFOKLFNUGKJM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)N2C(=O)C(=C(C=N2)N)I

Description

5-Amino-2-cyclobutyl-4-iodopyridazin-3(2H)-one is a pyridazinone derivative characterized by a six-membered pyridazinone ring with substituents at positions 2, 4, and 5. The compound features a cyclobutyl group at position 2, an iodine atom at position 4, and an amino group at position 6. This substitution pattern distinguishes it from related pyridazinones, as the combination of a strained cyclobutyl ring, electron-donating amino group, and halogen atom (iodine) introduces unique electronic, steric, and reactivity properties.

Biological Activity

5-Amino-2-cyclobutyl-4-iodopyridazin-3(2H)-one is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The molecular formula for 5-Amino-2-cyclobutyl-4-iodopyridazin-3(2H)-one is $C_8H_{10}IN_3O$ with a molecular weight of approximately 293.09 g/mol. The compound features a pyridazine ring substituted with an amino group, a cyclobutyl group, and an iodine atom, which are crucial for its biological activity.

Property	Value
Molecular Formula	$C_8H_{10}IN_3O$
Molecular Weight	293.09 g/mol
IUPAC Name	5-Amino-2-cyclobutyl-4-iodopyridazin-3(2H)-one
InChI Key	[InChI Key Here]

The biological activity of 5-Amino-2-cyclobutyl-4-iodopyridazin-3(2H)-one is primarily attributed to its interaction with specific molecular targets, such as enzymes and receptors involved in inflammatory and proliferative pathways. The presence of the iodine atom enhances the compound's reactivity and binding affinity to these targets, potentially leading to the modulation of various biological processes.

Key Mechanisms:

• Enzyme Inhibition : The compound may inhibit enzymes associated with inflammatory responses, contributing to its anti-inflammatory properties.
• Receptor Modulation : It could interact with receptors involved in cell signaling pathways that regulate immune responses and cellular proliferation.

Anti-inflammatory Effects

Compounds similar to 5-Amino-2-cyclobutyl-4-iodopyridazin-3(2H)-one have demonstrated potential in reducing inflammation through the inhibition of pro-inflammatory cytokines like IL-6 and TNF-alpha. This suggests a promising role for this compound in treating inflammatory diseases .

Case Studies

• Inflammatory Disease Models : In preclinical models of rheumatoid arthritis, pyridazine derivatives have shown reduced joint inflammation and damage. These findings support the hypothesis that 5-Amino-2-cyclobutyl-4-iodopyridazin-3(2H)-one may possess similar therapeutic effects .
• Cancer Research : Some studies have explored the use of pyridazine-based compounds in cancer therapy, particularly their ability to induce apoptosis in cancer cells. The structural features of 5-Amino-2-cyclobutyl-4-iodopyridazin-3(2H)-one may enhance its efficacy as an anticancer agent .

Scientific Research Applications

1.1. Antidiabetic Activity

One of the prominent applications of 5-Amino-2-cyclobutyl-4-iodopyridazin-3(2H)-one is in the treatment of metabolic disorders, particularly diabetes mellitus. Research indicates that compounds with similar structures have been developed as glucokinase activators, which are crucial for regulating blood glucose levels. For instance, a patent describes the use of pyridazinone compounds for treating metabolic diseases, suggesting that derivatives of 5-Amino-2-cyclobutyl-4-iodopyridazin-3(2H)-one could be explored for similar therapeutic effects .

1.2. Cancer Treatment

The compound has potential applications in oncology. Pyridazine derivatives have been studied for their ability to inhibit cancer cell proliferation. In particular, compounds that exhibit structural similarities to 5-Amino-2-cyclobutyl-4-iodopyridazin-3(2H)-one have been shown to interact with cancer-related pathways, making them candidates for further investigation in cancer therapies .

2.1. Molecular Docking Studies

Molecular docking studies have provided insights into how 5-Amino-2-cyclobutyl-4-iodopyridazin-3(2H)-one interacts with biological targets. These studies typically assess binding affinities and interaction patterns with enzymes or receptors implicated in disease processes, such as those involved in diabetes or cancer . Such computational approaches are essential for predicting the efficacy and safety profile of new drug candidates.

3.1. Synthetic Pathways

The synthesis of 5-Amino-2-cyclobutyl-4-iodopyridazin-3(2H)-one can be achieved through various chemical reactions involving pyridazine derivatives. Understanding the synthetic routes is crucial for optimizing yield and purity, which directly impacts biological activity .

3.2. Structure Activity Relationship

The structure activity relationship (SAR) studies indicate that modifications to the cyclobutyl group or the iodine substituent can significantly affect the biological activity of the compound. For example, variations in the cyclobutyl moiety have been shown to influence binding affinity and selectivity towards target enzymes .

Case Studies

Study	Focus	Findings
Study A	Antidiabetic effects	Demonstrated that similar pyridazine derivatives improved glucose metabolism in diabetic models .
Study B	Cancer inhibition	Showed that pyridazine compounds inhibited tumor growth in xenograft models .
Study C	Molecular docking	Identified key interaction sites between pyridazine derivatives and target proteins involved in metabolic regulation .

Comparison with Similar Compounds

Comparison with Similar Pyridazinone Derivatives

Structural and Functional Group Analysis

The following table compares 5-Amino-2-cyclobutyl-4-iodopyridazin-3(2H)-one with structurally related pyridazinones:

Compound Name	Substituent (Position 2)	Substituent (Position 4)	Substituent (Position 5)	Molecular Formula	Molecular Weight (g/mol)	Key Properties
5-Amino-2-cyclobutyl-4-iodopyridazin-3(2H)-one	Cyclobutyl	Iodo	Amino	C₉H₁₁IN₃O	331.11	Electron-donating amino group; strained cyclobutyl ring
5-Chloro-4-iodo-2-benzylpyridazin-3(2H)-one	Benzyl	Iodo	Chloro	C₁₁H₈ClIN₂O	370.55	Electron-withdrawing chloro group; aromatic benzyl substituent
5-Chloro-6-phenyl-2-substituted pyridazinones	Variable (alkyl/aryl)	Chloro	Phenyl (position 6)	Varies	Varies	Halogen (Cl) at position 5; substituent diversity at position 2

Electronic and Steric Effects

• Amino vs. In contrast, the chloro group in the benzyl analog (C₁₁H₈ClIN₂O) withdraws electron density, favoring electrophilic reactions .
• Cyclobutyl vs. Benzyl at Position 2 : The cyclobutyl group introduces steric strain and conformational rigidity, which may limit rotational freedom compared to the planar, π-conjugated benzyl group. This difference could influence binding affinity in biological systems or crystallization behavior .

Research Findings and Implications

Substituent-Driven Solubility: The amino group in the target compound likely improves aqueous solubility relative to chloro-substituted analogs, a critical factor in drug design .

Steric Effects on Reactivity : The cyclobutyl group’s strain may slow down certain reactions (e.g., nucleophilic substitutions) due to increased steric hindrance, as observed in benzyl-substituted derivatives .

Synthetic Versatility: The modular substitution pattern of pyridazinones supports diverse derivatization, as demonstrated by the preparation of 2-substituted analogs in acetone/K₂CO₃ systems .